Cas no 1500804-95-4 (1-(3-Amino-4-bromophenyl)pyrrolidin-2-one)

• Product Name: 1-(3-Amino-4-bromophenyl)pyrrolidin-2-one
• CAS No: 1500804-95-4
• MF: C₁₀H₁₁BrN₂O
• MW: 255.111141443253
• CID: 5694153
• PubChem ID: 69811655
• Update Time: 2025-05-20

1-(3-Amino-4-bromophenyl)pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• SCHEMBL6523537
• CS-0349032
• EN300-844460
• 1-(3-amino-4-bromophenyl)pyrrolidin-2-one
• AKOS018325258
• 1500804-95-4
• 2-Pyrrolidinone, 1-(3-amino-4-bromophenyl)-
• 1-(3-Amino-4-bromophenyl)pyrrolidin-2-one

• Inchi： 1S/C10H11BrN2O/c11-8-4-3-7(6-9(8)12)13-5-1-2-10(13)14/h3-4,6H,1-2,5,12H2
• InChI Key： YAOQPFOEHLBSHY-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1N)N1C(CCC1)=O

Computed Properties

• Exact Mass: 254.00548g/mol
• Monoisotopic Mass: 254.00548g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 46.3Ų

Experimental Properties

• Density: 1.605±0.06 g/cm3(Predicted)
• Boiling Point: 505.5±40.0 °C(Predicted)
• pka: 2.18±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on 1-(3-Amino-4-bromophenyl)pyrrolidin-2-one

1-(3-Amino-4-bromophenyl)pyrrolidin-2-one (CAS No. 1500804-95-4): An Overview of a Promising Compound in Medicinal Chemistry

1-(3-Amino-4-bromophenyl)pyrrolidin-2-one (CAS No. 1500804-95-4) is a versatile compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound, also known as BAPPA, is characterized by a pyrrolidinone core attached to a substituted phenyl ring, which includes an amino and bromo group. The combination of these functional groups imparts distinct chemical and biological properties, making it a valuable candidate for various research and development initiatives.

The chemical structure of 1-(3-Amino-4-bromophenyl)pyrrolidin-2-one is particularly intriguing due to its ability to interact with specific biological targets. The pyrrolidinone moiety is known for its ability to form hydrogen bonds, which can enhance the compound's binding affinity to protein targets. The amino and bromo substituents on the phenyl ring further contribute to the compound's pharmacological profile by modulating its lipophilicity and electronic properties.

Recent studies have explored the potential of 1-(3-Amino-4-bromophenyl)pyrrolidin-2-one in various therapeutic areas. One notable application is in the treatment of neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease. Research has shown that this compound can effectively cross the blood-brain barrier, making it a promising candidate for central nervous system (CNS) disorders. Additionally, its ability to modulate specific neurotransmitter systems, such as dopamine and serotonin, has been highlighted in preclinical studies.

In the realm of cancer research, 1-(3-Amino-4-bromophenyl)pyrrolidin-2-one has demonstrated antiproliferative effects on various cancer cell lines. Studies have indicated that this compound can induce apoptosis and inhibit cell cycle progression, suggesting its potential as an anticancer agent. The mechanism of action appears to involve the modulation of key signaling pathways, such as the PI3K/AKT and MAPK pathways, which are frequently dysregulated in cancer cells.

The pharmacokinetic properties of 1-(3-Amino-4-bromophenyl)pyrrolidin-2-one have also been extensively studied. Its favorable solubility and stability make it suitable for both in vitro and in vivo experiments. Preclinical data suggest that this compound exhibits good oral bioavailability and a favorable pharmacokinetic profile, which are crucial factors for its potential clinical development.

In addition to its therapeutic applications, 1-(3-Amino-4-bromophenyl)pyrrolidin-2-one has been utilized as a synthetic intermediate in the preparation of more complex molecules. Its reactivity and functional group diversity make it an attractive starting material for combinatorial chemistry approaches, enabling the rapid synthesis of structurally diverse libraries for high-throughput screening.

The safety profile of 1-(3-Amino-4-bromophenyl)pyrrolidin-2-one is another important consideration in its development as a therapeutic agent. Toxicological studies have shown that this compound exhibits low toxicity at therapeutic concentrations, with no significant adverse effects observed in animal models. However, further investigations are necessary to fully understand its long-term safety and potential side effects.

In conclusion, 1-(3-Amino-4-bromophenyl)pyrrolidin-2-one (CAS No. 1500804-95-4) represents a promising compound with a wide range of potential applications in medicinal chemistry. Its unique chemical structure and favorable biological properties make it an attractive candidate for further research and development. Ongoing studies are expected to uncover new insights into its mechanisms of action and therapeutic potential, paving the way for its use in treating various diseases.